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Compound of Interest

Compound Name:
3-(Dimethylamino)cyclohexanone

hydrochloride

CAS No.: 15676-75-2

Cat. No.: B1447011 Get Quote

Executive Safety Summary
STOP AND READ: Before handling 3-(Dimethylamino)cyclohexanone hydrochloride (3-

DMACH), you must internalize three critical safety directives. Failure to adhere to these can

result in toxic gas evolution or regulatory non-compliance.

NO BLEACH (Hypochlorite) INTERACTION: Never use bleach (sodium hypochlorite) to

clean spills or treat waste containing this compound. The reaction between the

secondary/tertiary amine moiety and hypochlorite generates chloramines and potentially

hydrazine derivatives, which are carcinogenic and explosive.

Hygroscopic Instability: As a hydrochloride salt, this compound is hygroscopic. Moisture

absorption alters the weight and physical state, potentially complicating stoichiometry and

waste profiling. Keep desiccated until disposal.

Incineration Only: Due to the nitrogen-containing organic backbone, the only acceptable

disposal method is high-temperature incineration with scrubber systems. Do not discharge to

sewer.[1]
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To dispose of a chemical safely, you must understand its reactivity profile. 3-DMACH is an

aminoketone salt. Its dual functionality—a reactive ketone and a basic amine (neutralized by

HCl)—dictates its waste stream.

Property Description Operational Implication

Chemical Structure Aminoketone HCl salt

Contains Nitrogen (N) and

Chlorine (Cl).[2][3][4]

Incineration will produce NOx

and HCl gases; requires

scrubbed incineration.

Physical State Crystalline Solid

Likely hygroscopic.[2][3] If left

open, it will become a sticky

gum, complicating transfer.

Acidity Weakly Acidic (in solution)
10% aqueous solution typically

has pH 4.0–5.[2][3]0.

Incompatibilities Strong Oxidizers, Alkalis

Violent reaction with oxidizers.

[2][3] Alkalis (bases) will

liberate the free amine,

increasing volatility and odor.

Regulatory Classification (RCRA)
United States Environmental Protection Agency (EPA) Framework

Under the Resource Conservation and Recovery Act (RCRA), 3-
(Dimethylamino)cyclohexanone hydrochloride is not a P-listed or U-listed waste by specific

name. However, it must be characterized by its properties.

Waste Code: Generally classified as Non-Regulated Chemical Waste if it does not exhibit

ignitability, corrosivity, reactivity, or toxicity (TCLP).

Best Practice Recommendation: Due to its bioactive potential (structural similarity to

pharmaceutical intermediates), treat it as Hazardous Waste for incineration.

Suggested Labeling: "Non-Regulated Waste - Organic Solid - Toxic/Irritant."
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Note: If the compound was used as a solvent mixture (e.g., dissolved in Methanol), the waste

code defaults to the solvent's code (e.g., F003 or D001 for Ignitability).

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance)
Scenario: Expired vials, contaminated weighing boats, or excess solid.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber jar with a Teflon-lined cap.

Transfer: Transfer the solid waste into the container. Do not fill more than 90% capacity.

Labeling: Apply a hazardous waste label immediately.

Constituents: "3-(Dimethylamino)cyclohexanone HCl, 98%".

Hazards: Check "Toxic" and "Irritant".[5][6][7]

Secondary Containment: Place the primary container inside a clear, sealable plastic bag

(Zip-lock style) to contain any dust or deliquescence.

Storage: Store in the "Organic Solids" satellite accumulation area until pickup.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Scenario: The compound is dissolved in water or organic solvent.

Segregation: Determine the primary solvent.

Aqueous: Segregate into "Aqueous Waste - Toxic."
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Organic: Segregate into "Organic Solvents" (Halogenated vs. Non-Halogenated

depending on the solvent).

pH Check: If the solution is aqueous, ensure pH is between 5 and 9.

Why? Extremely acidic solutions (pH < 2) trigger RCRA D002 (Corrosive) classification.

Action: If pH < 2, neutralize slowly with Sodium Bicarbonate (NaHCO₃) before adding to

the waste drum.

Precipitation Check: Ensure the salt does not precipitate out in the waste drum, which can

clog pumping systems. If in doubt, dedicate a separate small waste container (e.g., 4L bottle)

rather than a 55-gallon drum.[2]

Emergency Spillage Protocol
Scenario: You have dropped a 5g vial of 3-DMACH solid on the floor.

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloved), lab coat, and

safety goggles. Wear a N95 or P100 dust mask if powder is airborne.

Containment: Cover the spill with a dry absorbent pad or paper towels to minimize dust

spread.

Cleanup (Dry): Gently sweep the powder into a dustpan or scoop. DO NOT use a vacuum

cleaner (risk of dispersing fine dust).

Cleanup (Wet):

Wet a paper towel with water or ethanol.

Wipe the area to pick up residue.[8]

CRITICAL: Do NOT use bleach or ammoniated cleaners.

Disposal: Place all cleanup materials (gloves, towels, scoop contents) into a hazardous

waste bag. Label as "Debris contaminated with 3-(Dimethylamino)cyclohexanone HCl."
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Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for disposing of this compound,

ensuring segregation from incompatible streams.
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Waste Generation:
3-(Dimethylamino)cyclohexanone HCl
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Figure 1: Waste stream segregation logic. Note the critical stop point regarding bleach

incompatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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